[(1-Methyl-1H-pyrrol-2-yl)methyl](2-methylpropyl)amine

• IUPAC Name: 2-methyl-N-[(1-methylpyrrol-2-yl)methyl]propan-1-amine
• InChI: InChI=1S/C10H18N2/c1-9(2)7-11-8-10-5-4-6-12(10)3/h4-6,9,11H,7-8H2,1-3H3
• InChI Key: MUNZGRDJNLVZIH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNCC1=CC=CN1C
• Molecular Formula: C10H18N2
• Molecular Weight: 166.26 g/mol

Description

[(1-Methyl-1H-pyrrol-2-yl)methyl](2-methylpropyl)amine, also known as MPMPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Pyrrole Derivatives : Pyrrole derivatives, including compounds related to (1-Methyl-1H-pyrrol-2-yl)methylamine, have been synthesized and characterized. Such derivatives are studied for their potential antitumor, antifungal, and antibacterial activities. The synthesis process often involves the reaction of hydroxymethyl pyrazole derivatives with primary amines (Titi et al., 2020).

• Crystal Engineering : Pyrrole-2-carboxylates have been synthesized and their self-assembly into supramolecular structures is explored for applications in crystal engineering. These structures can be useful for various materials science applications (Yin & Li, 2006).

• Organometallic Chemistry : Pyrrole-based ligands have been synthesized and used to stabilize metal complexes, which are then explored for catalytic applications, such as in the ring-opening polymerization of ε-caprolactone (Qiao, Ma, & Wang, 2011).

Biological and Chemical Properties

• Fluorescent Sensors : Compounds like (1-Methyl-1H-pyrrol-2-yl)methylamine have been used in the synthesis of fluorescent sensors. These sensors can detect small inorganic cations in highly polar solvents, which is valuable in analytical chemistry and biochemistry (Mac et al., 2010).

• Corrosion Inhibition : Bipyrazolic compounds, which are structurally related to (1-Methyl-1H-pyrrol-2-yl)methylamine, have been studied for their ability to inhibit the corrosion of metals like iron in acidic media. This property is significant in industrial applications (Chetouani, Hammouti, Benhadda, & Daoudi, 2005).

Mechanism of Action

Target of Action

The primary targets of (1-Methyl-1H-pyrrol-2-yl)methylamine are currently unknown

Biochemical Pathways

The biochemical pathways affected by (1-Methyl-1H-pyrrol-2-yl)methylamine are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Specific information on how environmental factors influence the action of (1-methyl-1h-pyrrol-2-yl)methylamine is currently unavailable .

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific information on “(1-Methyl-1H-pyrrol-2-yl)methylamine”, it’s difficult to provide a detailed safety profile.

Biochemical Analysis

Biochemical Properties

(1-Methyl-1H-pyrrol-2-yl)methylamine plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many substances. The nature of these interactions often involves the binding of (1-Methyl-1H-pyrrol-2-yl)methylamine to the active site of the enzyme, leading to either inhibition or activation of the enzyme’s activity .

Cellular Effects

(1-Methyl-1H-pyrrol-2-yl)methylamine influences various cellular processes. It has been shown to affect cell signaling pathways, gene expression, and cellular metabolism. For example, it can modulate the activity of signaling molecules such as kinases and phosphatases, leading to altered phosphorylation states of target proteins. This modulation can result in changes in gene expression and metabolic fluxes within the cell .

Molecular Mechanism

The molecular mechanism of (1-Methyl-1H-pyrrol-2-yl)methylamine involves its binding interactions with biomolecules. It can act as an enzyme inhibitor or activator, depending on the context. For instance, it may bind to the active site of an enzyme, preventing substrate access and thus inhibiting the enzyme’s activity. Alternatively, it can induce conformational changes in the enzyme, enhancing its catalytic efficiency. Additionally, (1-Methyl-1H-pyrrol-2-yl)methylamine can influence gene expression by interacting with transcription factors or other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of (1-Methyl-1H-pyrrol-2-yl)methylamine can change over time. The compound’s stability and degradation are critical factors influencing its long-term effects on cellular function. Studies have shown that (1-Methyl-1H-pyrrol-2-yl)methylamine remains stable under specific conditions but may degrade under others, leading to a decrease in its efficacy over time .

Dosage Effects in Animal Models

The effects of (1-Methyl-1H-pyrrol-2-yl)methylamine vary with different dosages in animal models. At low doses, it may exhibit beneficial effects, such as enhanced metabolic activity or improved cellular function. At high doses, it can cause toxic or adverse effects, including cellular damage or disruption of normal physiological processes. Threshold effects have been observed, indicating that there is a specific dosage range within which (1-Methyl-1H-pyrrol-2-yl)methylamine is effective without causing harm .

Metabolic Pathways

(1-Methyl-1H-pyrrol-2-yl)methylamine is involved in several metabolic pathways. It interacts with enzymes and cofactors that facilitate its conversion into various metabolites. These interactions can affect metabolic flux and the levels of specific metabolites within the cell. For example, (1-Methyl-1H-pyrrol-2-yl)methylamine may be metabolized by cytochrome P450 enzymes, leading to the formation of reactive intermediates that can further participate in biochemical reactions .

Transport and Distribution

The transport and distribution of (1-Methyl-1H-pyrrol-2-yl)methylamine within cells and tissues are mediated by specific transporters and binding proteins. These molecules facilitate the movement of (1-Methyl-1H-pyrrol-2-yl)methylamine across cellular membranes and its localization within specific cellular compartments. The compound’s distribution can influence its overall efficacy and activity within the cell .

Subcellular Localization

(1-Methyl-1H-pyrrol-2-yl)methylamine exhibits specific subcellular localization patterns that affect its activity and function. Targeting signals and post-translational modifications can direct the compound to particular compartments or organelles within the cell. For instance, it may localize to the mitochondria, where it can influence mitochondrial function and energy production .